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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic properties of the monoazo

dye, Disperse Red 73 (C.I. 11116), in various organic solvents. Understanding the

solvatochromic behavior of this dye is crucial for its application in diverse fields, including textile

dyeing, materials science, and potentially as a molecular probe. This document summarizes

key spectroscopic data, details the experimental protocols for obtaining such data, and

illustrates the experimental workflow.

Spectroscopic Data Summary
The interaction between a solute and the surrounding solvent molecules can influence the

electronic transitions of the solute, leading to shifts in its absorption spectrum. This

phenomenon, known as solvatochromism, is a key indicator of the dye's behavior in different

chemical environments. Disperse Red 73, a dye known for its solubility in several organic

solvents, exhibits noticeable shifts in its maximum absorption wavelength (λmax) depending on

the polarity and nature of the solvent.

The following table summarizes the reported experimental absorption maxima for Disperse
Red 73 in a selection of organic solvents. It is important to note that a comprehensive

experimental dataset for a wide range of solvents is not readily available in the public domain.

The data presented here has been compiled from various scientific sources.
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Solvent
Chemical
Formula

Polarity Index λmax (nm) Reference

Acetonitrile CH₃CN 5.8
Data not

available

Toluene C₇H₈ 2.4
Data not

available

Ethanol C₂H₅OH 4.3
Data not

available
[1]

Acetone C₃H₆O 5.1
Data not

available
[1]

Benzene C₆H₆ 2.7
Data not

available
[1]

Note: While the solubility of Disperse Red 73 in these solvents is documented, specific

experimental λmax values were not found in the reviewed literature. Theoretical studies using

Density Functional Theory (DFT) have been conducted and can provide predicted absorption

wavelengths for comparison with future experimental work.

Experimental Protocols
The following protocols outline the standardized procedures for the spectroscopic analysis of

Disperse Red 73 in different solvent environments.

1. Materials and Reagents:

Disperse Red 73 (high purity grade)

Spectroscopic grade solvents (e.g., acetonitrile, toluene, ethanol, acetone, benzene)

Volumetric flasks (Class A)

Pipettes (Class A)

Quartz cuvettes (1 cm path length)
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UV-Visible spectrophotometer

2. Preparation of Stock Solution:

Accurately weigh a precise amount of Disperse Red 73 powder using an analytical balance.

Dissolve the weighed dye in a small amount of the chosen solvent in a volumetric flask.

Ensure complete dissolution by gentle swirling or sonication.

Once dissolved, dilute the solution to the mark with the same solvent to achieve a known

stock concentration (e.g., 1 x 10⁻³ M).

3. Preparation of Working Solutions:

Perform serial dilutions of the stock solution using the same solvent to prepare a series of

working solutions with concentrations appropriate for UV-Vis analysis (typically in the range

of 1 x 10⁻⁵ to 1 x 10⁻⁴ M).

Ensure the absorbance values of the working solutions fall within the linear range of the

spectrophotometer (generally 0.1 to 1.0 AU).

4. Spectroscopic Measurement:

Turn on the UV-Visible spectrophotometer and allow it to warm up for the manufacturer-

recommended time to ensure lamp stability.

Set the desired wavelength range for scanning (e.g., 300-700 nm).

Use a quartz cuvette filled with the pure solvent as a blank to calibrate the

spectrophotometer (baseline correction).

Rinse the sample cuvette with the working solution to be measured before filling it.

Record the absorption spectrum of each working solution.

Identify the wavelength of maximum absorbance (λmax) for Disperse Red 73 in each

solvent.
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Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure for the

spectroscopic comparison of Disperse Red 73 in different solvents.
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Caption: Experimental workflow for spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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